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Compound of Interest

Compound Name: Tepilamide fumarate

CAS No.: 1208229-58-6

Cat. No.: B611860

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tepilamide fumarate, also known as XP23829, is a novel oral prodrug of monomethyl

fumarate (MMF). It has been investigated for the treatment of moderate-to-severe chronic

plaque psoriasis and other autoimmune diseases. As a fumaric acid ester, Tepilamide
fumarate is designed to be rapidly hydrolyzed in the body to MMF, the active metabolite, which

exerts its immunomodulatory effects. This technical guide provides a detailed overview of the

core synthesis pathway of Tepilamide fumarate, including experimental protocols and

quantitative data, to support research and development efforts in the pharmaceutical field.

Core Synthesis Pathway Overview
The synthesis of Tepilamide fumarate is a multi-step process that begins with the readily

available starting material, maleic anhydride. The pathway can be broadly divided into two key

stages:
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Synthesis of Monomethyl Fumarate (MMF): This stage involves the conversion of maleic

anhydride to monomethyl maleate, followed by an isomerization step to yield the key

intermediate, monomethyl fumarate.

Synthesis of Tepilamide: The final stage involves the esterification of monomethyl fumarate

with 2-chloro-N,N-diethylacetamide to produce the Tepilamide base. The final salt form,

Tepilamide fumarate, is then obtained by reacting the base with fumaric acid.

The overall synthesis workflow is depicted in the following diagram:

Stage 1: Monomethyl Fumarate Synthesis Stage 2: Tepilamide Synthesis

Maleic Anhydride Monomethyl Maleate
Methanolysis

Methanol

Isomerization
(Acid Chloride) Monomethyl Fumarate Monomethyl Fumarate Tepilamide (Base)

Esterification

2-chloro-N,N-diethylacetamide

Tepilamide Fumarate
Salt Formation

Fumaric Acid

Click to download full resolution via product page

Overall synthesis workflow for Tepilamide fumarate.

Detailed Experimental Protocols
The following protocols are based on the procedures outlined in U.S. Patent 9,302,977 B2,

assigned to XenoPort, Inc.[1].

Stage 1: Synthesis of Monomethyl Fumarate (MMF)
This stage involves a one-pot reaction sequence starting from maleic anhydride.

Reaction Scheme:
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Monomethyl Fumarate C₅H₆O₄
Isomerization

{Acid Chloride | (e.g., Thionyl Chloride)}
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Synthesis of Monomethyl Fumarate from Maleic Anhydride.

Experimental Procedure:

Methanolysis of Maleic Anhydride: Maleic anhydride is reacted with methanol to form

monomethyl maleate. This reaction can be performed neat or in the presence of a solvent.

Isomerization: The resulting monomethyl maleate is then isomerized to monomethyl

fumarate in the presence of an acid chloride catalyst.

Quantitative Data for Monomethyl Fumarate Synthesis:
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Parameter Value Reference

Starting Materials

Maleic Anhydride 1.0 equivalent [1]

Methanol 1.0 - 1.2 equivalents [1]

Catalyst

Acid Chloride (e.g., Thionyl

Chloride)
Catalytic amount [1]

Reaction Conditions

Temperature (Methanolysis) Room Temperature to 60°C [1]

Temperature (Isomerization) 60°C to reflux

Reaction Time Not explicitly stated

Product Isolation

Yield

Not explicitly stated for this

specific reaction in the

provided text, but the

subsequent prodrug synthesis

starts with a defined amount of

MMF.

Purification Crystallization

Stage 2: Synthesis of Tepilamide
This stage involves the esterification of the synthesized MMF with a chloro-functionalized

amide.

Reaction Scheme:
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Monomethyl Fumarate C₅H₆O₄

Tepilamide (Base) C₁₁H₁₇NO₅
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{Solvent | (e.g., DMF)}
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Synthesis of Tepilamide (Base) from Monomethyl Fumarate.

Experimental Procedure (Example 12 of US Patent 9,302,977 B2):

Reaction Setup: A mixture of monomethyl fumarate (130 g, 1 mol), 2-chloro-N,N-

diethylacetamide (1 mol), and potassium carbonate (1.5 mol) in N,N-dimethylformamide

(DMF) is prepared.

Reaction: The mixture is heated to a specified temperature and stirred for a period of time

until the reaction is complete, as monitored by a suitable analytical technique (e.g., HPLC).

Work-up and Purification: The reaction mixture is then worked up by quenching, extraction,

and washing. The crude product is purified by crystallization to yield the pure Tepilamide

base.

Quantitative Data for Tepilamide Synthesis:
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Parameter Value Reference

Starting Materials

Monomethyl Fumarate 130 g (1 mol)

2-chloro-N,N-diethylacetamide 1 mol

Potassium Carbonate (Base) 1.5 mol

N,N-Dimethylformamide

(Solvent)

Not explicitly quantified in the

provided text

Reaction Conditions

Temperature
Not explicitly stated in the

provided text

Reaction Time
Not explicitly stated in the

provided text

Product Isolation

Yield
Not explicitly stated in the

provided text

Purity (by HPLC)

100.00% w/w (with 0.07%

dimer) for a similar prodrug

synthesis in the patent

Purification Crystallization

Conclusion
The synthesis of Tepilamide fumarate is a well-defined process that leverages established

organic chemistry principles. The two-stage pathway, commencing with the economical starting

material maleic anhydride, offers an efficient route to this promising pharmaceutical agent. The

provided experimental details and quantitative data serve as a valuable resource for

researchers and drug development professionals engaged in the synthesis and evaluation of

fumaric acid ester prodrugs. Further optimization of reaction conditions and purification

procedures may be explored to enhance the overall efficiency and scalability of the synthesis

for potential commercial production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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